1H-Indole, 3-[(4-methylphenyl)sulfonyl]-1-(3-pyrrolidinylmethyl)-

Specification

• CAS No.: 651335-23-8
• Molecular Formula: C20H22N2O2S
• Molecular Weight: 354.5 g/mol
• IUPAC Name: 3-(4-methylphenyl)sulfonyl-1-(pyrrolidin-3-ylmethyl)indole
• Standard InChI: InChI=1S/C20H22N2O2S/c1-15-6-8-17(9-7-15)25(23,24)20-14-22(13-16-10-11-21-12-16)19-5-3-2-4-18(19)20/h2-9,14,16,21H,10-13H2,1H3
• Standard InChI Key: QEHROPQBIMVRSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=CC=CC=C32)CC4CCNC4

Introduction

Structural and Nomenclature Characteristics

Molecular Architecture

The compound features a heterocyclic indole core substituted at the 3-position with a 4-methylphenylsulfonyl group and at the 1-position with a 3-pyrrolidinylmethyl moiety. This configuration introduces steric and electronic effects that influence its reactivity and interactions with biological targets.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₂₀H₂₂N₂O₂S
Molecular Weight	354.5 g/mol
IUPAC Name	3-(4-Methylphenyl)sulfonyl-1-(pyrrolidin-3-ylmethyl)indole
Canonical SMILES	CC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=CC=CC=C32)CC4CCNC4

Spectroscopic Identification

• NMR: The ¹H NMR spectrum exhibits peaks for the aromatic indole protons (δ 7.2–8.1 ppm), methyl group (δ 2.4 ppm), and pyrrolidine ring protons (δ 2.8–3.6 ppm).

• Mass Spectrometry: ESI-MS shows a molecular ion peak at m/z 354.5, consistent with the molecular formula.

Synthesis and Industrial Production

Synthetic Pathways

The synthesis involves a multi-step sequence:

• Sulfonylation of Indole: Reaction of indole with p-toluenesulfonyl chloride in the presence of a base (e.g., pyridine) yields 3-[(4-methylphenyl)sulfonyl]indole.

• N-Alkylation: The 1-position is functionalized via alkylation with 3-(chloromethyl)pyrrolidine under phase-transfer conditions.

Table 2: Optimization Parameters for Key Steps

Step	Conditions	Yield (%)
Sulfonylation	Pyridine, 0°C, 12 h	78
Alkylation	K₂CO₃, DMF, 60°C, 24 h	65

Scalability Challenges

Industrial production employs continuous flow reactors to enhance reaction efficiency and purity. Purification via column chromatography (silica gel, ethyl acetate/hexane) ensures >95% purity.

Physicochemical Properties

Solubility and Stability

• Solubility: Moderately soluble in polar aprotic solvents (e.g., DMF, DMSO) but insoluble in water.

• Stability: Degrades under acidic conditions (pH < 4) due to sulfonyl group hydrolysis.

Crystallographic Analysis

X-ray diffraction reveals a planar indole ring with the sulfonyl group oriented perpendicularly, creating a steric barrier that influences intermolecular interactions.

Chemical Reactivity and Applications

Electrophilic Substitution

The electron-deficient sulfonyl group directs electrophiles (e.g., nitronium ions) to the indole’s 5-position, enabling regioselective functionalization.

Nucleophilic Displacement

Alkyl Halide	Product Yield (%)
Methyl iodide	72
Benzyl bromide	58